Cas no 1857012-60-2 (alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol)

Alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol is a fluorinated pyridine derivative characterized by its trifluoromethyl and methoxy functional groups, which enhance its reactivity and stability in synthetic applications. The presence of the hydroxymethyl group at the 3-position offers versatility for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group contributes to improved lipophilicity and metabolic stability, while the methoxy substituent can influence electronic properties and binding interactions. This compound is particularly useful in the development of bioactive molecules, where its structural features enable precise modulation of physicochemical and pharmacological properties. Suitable for controlled reactions, it is handled under standard laboratory conditions.

alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol structure

1857012-60-2 structure

Product Name:alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol

CAS No:1857012-60-2

MF:C₈H₈F₃NO₂

MW:207.149832725525

CID:5774114

PubChem ID:130543229

Update Time:2025-06-08

alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 1857012-60-2
- MFCD32661969
- SY250398
- EN300-1930730
- 2,2,2-trifluoro-1-(2-methoxypyridin-3-yl)ethan-1-ol
- alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol
- Inchi： 1S/C8H8F3NO2/c1-14-7-5(3-2-4-12-7)6(13)8(9,10)11/h2-4,6,13H,1H3
- InChI Key： PQHGWKJZTGUYDP-UHFFFAOYSA-N
- SMILES： FC(C(C1=CC=CN=C1OC)O)(F)F

Computed Properties

Exact Mass: 207.05071298g/mol
Monoisotopic Mass: 207.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 42.4Å²

alpha-(Trifluoromethyl)-2-methoxypyridine-3-methanol Pricemore >>

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